Cas no 50386-65-7 (Chroman-5-ylamine)

• Product Name: Chroman-5-ylamine
• CAS No: 50386-65-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD30181894
• CID: 2359367
• PubChem ID: 18739714
• Update Time: 2025-05-23

Chroman-5-ylamine Chemical and Physical Properties

Names and Identifiers

• Chroman-5-ylamine
• MFCD18208949
• 3,4-dihydro-2H-chromen-5-amine
• Chroman-5-amine
• s12176
• chroman-5-yl-amine
• AKOS006364241
• BS-17434
• GKJBMBKESIBFHQ-UHFFFAOYSA-N
• CS-0197251
• SB37385
• 50386-65-7
• SCHEMBL2481284
• DB-186978

• MDL： MFCD30181894
• Inchi： 1S/C9H11NO/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1,4-5H,2-3,6,10H2
• InChI Key： GKJBMBKESIBFHQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2CCC1)N

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on Chroman-5-ylamine

Recent Advances in Chroman-5-ylamine (50386-65-7) Research: A Comprehensive Review

Chroman-5-ylamine (CAS: 50386-65-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents targeting a range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. This research briefing aims to provide an overview of the latest advancements in the application and synthesis of Chroman-5-ylamine, focusing on its pharmacological properties, synthetic methodologies, and emerging therapeutic applications.

One of the most significant breakthroughs in the study of Chroman-5-ylamine is its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) active compounds. Researchers have demonstrated that modifications to the chroman scaffold can enhance binding affinity to specific neurotransmitter receptors, offering potential improvements in the treatment of depression and anxiety disorders. Recent publications in journals such as the Journal of Medicinal Chemistry have detailed the optimization of Chroman-5-ylamine derivatives for improved pharmacokinetic profiles and reduced side effects.

In addition to its CNS applications, Chroman-5-ylamine has shown promise in oncology research. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported the development of Chroman-5-ylamine-based inhibitors targeting specific kinases involved in tumor proliferation. The study highlighted the compound's ability to disrupt signaling pathways critical for cancer cell survival, with particular efficacy observed in breast and lung cancer models. These findings underscore the versatility of Chroman-5-ylamine as a scaffold for designing targeted anticancer therapies.

The synthetic chemistry of Chroman-5-ylamine has also seen notable advancements. Recent methodologies have focused on greener and more efficient routes for its production, including catalytic asymmetric synthesis and flow chemistry techniques. A 2022 paper in Organic Process Research & Development described a novel continuous-flow process that significantly reduces reaction times and improves yield compared to traditional batch methods. Such innovations are critical for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Looking forward, the research landscape for Chroman-5-ylamine appears particularly promising in the area of multifunctional drug development. Several research groups are exploring its incorporation into hybrid molecules that combine multiple pharmacological activities, potentially addressing complex disease mechanisms with single agents. As the understanding of its structure-activity relationships deepens, Chroman-5-ylamine is poised to remain a valuable tool in medicinal chemistry for years to come.